Cas no 97295-31-3 (1,1':4',1''-Terphenyl, 4,4''-dimethyl-)

1,1':4',1''-Terphenyl, 4,4''-dimethyl- structure
97295-31-3 structure
Product Name:1,1':4',1''-Terphenyl, 4,4''-dimethyl-
CAS No:97295-31-3
MF:C20H18
MW:258.356925487518
CID:751111
PubChem ID:10061077
Update Time:2025-04-19

1,1':4',1''-Terphenyl, 4,4''-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1':4',1''-Terphenyl, 4,4''-dimethyl-
    • 3',3''-Dimethyl-p-terphenyl
    • 1,4-Bis(4-methylphenyl)benzene
    • 4,4''-Dimethyl-p-terphenyl
    • 97295-31-3
    • 1,4-Di-p-tolylbenzol
    • DTXSID30434990
    • FT-0685920
    • 4,4''-Dimethyl-[1,1';4',1'']terphenyl
    • Inchi: 1S/C20H18/c1-15-3-7-17(8-4-15)19-11-13-20(14-12-19)18-9-5-16(2)6-10-18/h3-14H,1-2H3
    • InChI Key: NKIXYJULGMJDDU-UHFFFAOYSA-N
    • SMILES: C1(C=CC(=CC=1)C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 258.140850574g/mol
  • Monoisotopic Mass: 258.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.022±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 255-257 ºC
  • Boiling Point: 412.5°C at 760 mmHg
  • Flash Point: 197.7°C
  • Refractive Index: 1.588
  • Solubility: Insuluble (2.8E-5 g/L) (25 ºC),

1,1':4',1''-Terphenyl, 4,4''-dimethyl- Related Literature

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk